O-methylated flavonoids

O-Methylated Flavonoids are a class of bioactive compounds characterized by the presence of one or more methyl groups attached to the oxygen atoms at specific positions on the flavonoid skeleton. These modifications significantly influence their chemical properties, including enhanced stability and altered pharmacological activities. O-methylated flavonoids are prevalent in various plant species and have gained considerable interest due to their potential health benefits. Structurally, these compounds often exhibit a 2'- or 3'-position methylation on the flavone, flavanone, or isoflavone ring systems. Such modifications can lead to improved antioxidant properties, anti-inflammatory effects, and other therapeutic potentials. Research has shown that O-methylated flavonoids may play roles in protecting against oxidative stress, reducing inflammation, and supporting cardiovascular health. Their diverse applications span from natural product chemistry and medicinal research to food science, where they are explored for their potential as functional food ingredients or nutraceuticals. The study of O-methylated flavonoids continues to expand, driven by the desire to understand their full spectrum of biological activities and develop them into effective pharmaceutical agents or dietary supplements.